![molecular formula C19H20N4O4S B2402051 3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide CAS No. 391887-57-3](/img/structure/B2402051.png)
3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
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Overview
Description
3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization in Polymer Science
Research into the synthesis and characterization of aromatic polyamides containing s-triazine rings, which include compounds similar to 3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide, has been explored. These polyamides, synthesized using low-temperature interfacial polycondensation, demonstrate good solubility in polar solvents and thermal stability under nitrogen atmosphere (Sagar et al., 1997).
Applications in Antimicrobial Studies
Several studies have synthesized novel 1,2,4-triazole derivatives, including structures related to the specified compound, demonstrating antimicrobial activities. These compounds, characterized by spectroscopic methods, show potential as antibacterial and antifungal agents (Mange et al., 2013).
Biological and Antioxidant Activities
The synthesis and study of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, related to the mentioned compound, have been conducted. These compounds exhibit significant biological activities, including antioxidant and antibacterial properties, especially against Staphylococcus aureus (Karanth et al., 2019).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that our compound may also interact with various cellular targets, potentially leading to a range of biological effects.
Mode of Action
It is likely that it interacts with its targets in a manner similar to other aromatic compounds, which often bind to receptors and modulate their activity . This can result in changes to cellular signaling pathways and ultimately influence cell behavior.
Pharmacokinetics
Similar compounds are often well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys . These properties can significantly impact the bioavailability of the compound and its ability to reach its targets.
Properties
IUPAC Name |
3,4-dimethoxy-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4S/c1-25-14-7-5-4-6-13(14)23-17(21-22-19(23)28)11-20-18(24)12-8-9-15(26-2)16(10-12)27-3/h4-10H,11H2,1-3H3,(H,20,24)(H,22,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIXVIBMOTSRVCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2=NNC(=S)N2C3=CC=CC=C3OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.